Cas no 2172096-13-6 (5-(difluoromethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carbothioamide)

• Product Name: 5-(difluoromethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carbothioamide
• CAS No: 2172096-13-6
• MF: C₆H₅F₅N₄S
• MW: 260.187716245651
• CID: 6405195
• PubChem ID: 165607496
• Update Time: 2025-09-28

5-(difluoromethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 5-(difluoromethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carbothioamide
• 2172096-13-6
• EN300-1596627

• Inchi： 1S/C6H5F5N4S/c7-4(8)3-2(5(12)16)13-14-15(3)1-6(9,10)11/h4H,1H2,(H2,12,16)
• InChI Key： OPUNFTYUOPBSQN-UHFFFAOYSA-N
• SMILES： S=C(C1=C(C(F)F)N(CC(F)(F)F)N=N1)N

Computed Properties

• Exact Mass: 260.01550816g/mol
• Monoisotopic Mass: 260.01550816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 88.8Ų

Additional information on 5-(difluoromethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carbothioamide

Comprehensive Overview of 5-(difluoromethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172096-13-6)

The compound 5-(difluoromethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172096-13-6) is a fluorinated heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This triazole-based derivative combines a difluoromethyl group and a trifluoroethyl moiety, which are known to enhance metabolic stability and bioavailability. Its carbothioamide functional group further contributes to its reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like 5-(difluoromethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carbothioamide has surged, driven by their applications in drug discovery and crop protection. Researchers are particularly interested in its potential as a bioactive scaffold for designing novel enzyme inhibitors or antimicrobial agents. The presence of fluorine atoms in its structure is a key factor, as fluorination often improves lipophilicity and binding affinity to biological targets. This aligns with the growing trend of fluorine-containing pharmaceuticals, which account for over 20% of FDA-approved drugs in the last decade.

From a synthetic perspective, the 1,2,3-triazole core of this compound is noteworthy due to its click chemistry compatibility. The Huisgen cycloaddition reaction, a cornerstone of modern medicinal chemistry, can be employed to further functionalize this molecule. This adaptability makes it a valuable building block for libraries of small-molecule drugs or agrochemical lead compounds. Additionally, its carbothioamide group offers opportunities for metal coordination, which could be exploited in catalysis or materials science.

Environmental and sustainability considerations are also shaping the discourse around compounds like 5-(difluoromethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carbothioamide. With increasing regulatory scrutiny on persistent organic pollutants, the biodegradability and eco-toxicity profiles of fluorinated molecules are under evaluation. However, the controlled use of such compounds in closed systems (e.g., pharmaceutical manufacturing) mitigates these concerns. This dichotomy reflects broader debates about green chemistry versus functional efficacy in industrial applications.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy (notably ¹⁹F-NMR due to its fluorine content), high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm both its structural integrity and purity—critical parameters for research applications. The CAS registry number 2172096-13-6 serves as a unique identifier, facilitating precise literature searches and regulatory compliance across global chemical databases.

Looking ahead, the trajectory for 5-(difluoromethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carbothioamide appears promising. Its structural motifs align with several drug discovery trends, including the exploration of heterocyclic fluorinated compounds for targeting neglected diseases. Furthermore, the agrochemical sector may leverage its potential as a pesticide intermediate, given the efficacy of similar triazole derivatives in crop protection. As synthetic methodologies evolve—particularly in late-stage fluorination—the accessibility and applications of this compound are likely to expand.

For researchers sourcing this material, quality benchmarks such as HPLC purity (>95%) and stringent storage conditions (often under inert atmosphere at low temperatures) are essential to maintain its stability. Suppliers increasingly provide detailed technical data sheets (TDS) and safety data sheets (SDS) to meet compliance requirements, reflecting industry-wide shifts toward transparency in chemical commerce.